Cas no 439133-17-2 (N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLSULFANYL)ACETAMIDE)

• Product Name: N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLSULFANYL)ACETAMIDE
• CAS No: 439133-17-2
• MF: C₁₃H₁₁ClN₂OS
• MW: 278.757240533829
• MDL: MFCD00774786
• CID: 5233351
• Update Time: 2026-03-08

N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLSULFANYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLSULFANYL)ACETAMIDE
• N-(4-chlorophenyl)-2-(pyridin-2-ylsulfanyl)acetamide
• N-(4-chlorophenyl)-2-(pyridin-2-ylthio)acetamide
• N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLTHIO)ACETAMIDE
• CBKinase1_002620
• CBKinase1_015020
• N-(4-chlorophenyl)-2-pyridin-2-ylsulfanylacetamide
• HMS1690M21
• STK233167
• N-(4-chlorophenyl)-2-(2-pyridylsulfanyl)acetamide

• MDL： MFCD00774786
• Inchi： 1S/C13H11ClN2OS/c14-10-4-6-11(7-5-10)16-12(17)9-18-13-3-1-2-8-15-13/h1-8H,9H2,(H,16,17)
• InChI Key： SKDOBPMQLYLAJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 3.2
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLSULFANYL)ACETAMIDE

Professional Introduction to N-(4-CHLOROPHENYL)-2-(2-PYRIDINYLSULFANYL)ACETAMIDE (CAS No. 439133-17-2)

N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide (CAS No. 439133-17-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The presence of both chlorophenyl and pyridinylsulfanyl groups in its framework suggests potential interactions with biological targets, which is a critical factor in drug design and discovery.

The molecular structure of N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide incorporates elements that are commonly associated with bioactive molecules. The chlorophenyl moiety, known for its ability to modulate receptor binding, plays a crucial role in enhancing the compound's pharmacological activity. Meanwhile, the pyridinylsulfanyl group contributes to its solubility and stability, making it more suitable for formulation and administration. These features collectively position this compound as a promising lead in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying new compounds with potential therapeutic applications. N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide has been the subject of several studies aimed at elucidating its pharmacological profile. Preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, its interaction with specific proteases has been observed in vitro, indicating a possible role in modulating inflammatory pathways.

The synthesis of N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide involves a series of well-established organic reactions, including condensation and sulfonylation processes. These synthetic steps ensure high yield and purity, which are essential for subsequent pharmacological testing. The compound's stability under various conditions has also been evaluated, demonstrating its feasibility for further development. Such characteristics are critical for any candidate molecule intended for clinical use.

The pharmacokinetic properties of N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide have been a focal point of recent studies. Research indicates that the compound exhibits moderate bioavailability and a reasonable half-life upon oral administration in animal models. These findings are encouraging for the development of oral formulations, which are often preferred due to their convenience and patient compliance. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, further supporting its potential as a lead compound.

The field of medicinal chemistry continues to evolve with the discovery of new molecular entities like N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide. Advances in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates for drug development. This compound's unique structural features make it an attractive target for further optimization through structure-activity relationship (SAR) studies. Such efforts aim to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, N-(4-chlorophenyl)-2-(2-pyridinylsulfanyl)acetamide(CAS No. 439133-17-2) represents a significant advancement in pharmaceutical research. Its promising pharmacological properties and favorable pharmacokinetic profile make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for contributing to the treatment of various diseases. The ongoing exploration of its biological activities underscores its importance as a focus for future studies in medicinal chemistry.